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Carasinol B: A Comprehensive Technical
Dossier
For Researchers, Scientists, and Drug Development Professionals

Abstract
Carasinol B is a naturally occurring stilbenoid tetramer, a class of polyphenolic compounds

known for their diverse biological activities. First identified in Caragana sinica and also found in

Carex humilis Leyss, this complex molecule has garnered interest for its potential

pharmacological applications. This document provides a detailed overview of the complete

chemical structure of Carasinol B, its physicochemical properties, and available experimental

data. While specific biological activities and associated signaling pathways for Carasinol B are

still under investigation, this guide consolidates the current knowledge and provides context

based on related stilbenoid compounds.

Chemical Structure and Identification
Carasinol B is a complex oligostilbene with a tetrameric structure composed of four resveratrol

units. Its systematic IUPAC name is 5-[(2S,3R,4S,5R)-4-[(2S,3S)-3-[(2R,3R)-3-(3,5-

dihydroxyphenyl)-6-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-4-yl]-6-hydroxy-2-

(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-4-yl]-2,5-bis(4-hydroxyphenyl)oxolan-3-

yl]benzene-1,3-diol[1].
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The chemical structure of Carasinol B is presented in Figure 1.

Chemical structure of Carasinol B

Figure 1: Chemical Structure of Carasinol B.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of Carasinol B is

provided in Table 1. While literature mentions the use of 1D and 2D Nuclear Magnetic

Resonance (NMR) spectroscopy for the structural elucidation of Carasinol B, specific and

complete ¹H and ¹³C NMR data sets are not readily available in the public domain. The data

presented here are compiled from various chemical databases and publications.

Table 1: Quantitative Data for Carasinol B
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Property Value Source

Identifiers

CAS Number 777857-86-0 [1][2]

PubChem CID 11309056 [1]

Molecular Properties

Molecular Formula C₅₆H₄₄O₁₃ [1][2]

Molecular Weight 924.94 g/mol [2]

Exact Mass 924.27819145 Da [1]

Physicochemical Properties

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Topological Polar Surface Area 230 Å² [1]

Spectroscopic Data

¹H NMR

Data not fully available.

Mentioned in literature for

structural confirmation.

[4]

¹³C NMR

Data not fully available.

Mentioned in literature for

structural confirmation.

[4]

Mass Spectrometry

HRESIMS data mentioned in

literature for structural

confirmation.

[4]

UV-Vis
UV spectra obtained in

absolute MeOH.
[4]

IR IR spectra obtained. [4]
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Experimental Protocols
Acid-Catalyzed Epimerization of Kobophenol A to
Carasinol B
Carasinol B can be formed from its epimer, Kobophenol A, through an acid-catalyzed reaction.

This process is significant as it may mimic biotransformation in plants and metabolic processes

in animals[4][5].

Protocol:

A solution of Kobophenol A (92.4 mg, 0.1 mmol) is prepared in methanol (3.0 mL).

To this solution, 0.01 M HCl (3.0 mL) is added at room temperature.

The reaction mixture is then refluxed for 18 hours.

Following reflux, the solvent is removed under reduced pressure.

The resulting residue is dissolved in a methanol/water mixture (1:2, 1 mL).

The dissolved residue is then subjected to column chromatography on an ODS-2 RP-18

column for purification, yielding Carasinol B as a pale yellow amorphous powder[4].

High-Performance Liquid Chromatography (HPLC) for
Quantification
A reversed-phase HPLC method has been developed for the simultaneous determination of

Carasinol B, Kobophenol A, and (+)-α-viniferin in Caragana sinica[1].

Methodology:

Column: ODS-2 Hypersil C18 reversed-phase column (5 μm, 15 cm × 0.46 cm)

Mobile Phase: A mixture of CH₃CN/CH₃OH/NaOAc-HOAc buffer (pH 4.5, 0.02 M) in a ratio of

16:19:65 (v/v/v)

Flow Rate: 1.0 mL/min
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Detection Wavelength: 284 nm

Column Temperature: 30 °C

Injection Volume: 20 μL[4]

Biological Activity and Signaling Pathways
Specific biological activities and the modulation of signaling pathways by pure Carasinol B are

not yet extensively documented in published literature. However, the broader class of

stilbenoids, particularly those isolated from Caragana sinica, have demonstrated a range of

biological effects.

Oligomeric stilbenes from Caragana sinica have been reported to exhibit antioxidant and anti-

inflammatory properties. Furthermore, some stilbene tetramers from this plant have been

observed to stimulate the proliferation of cultured osteoblasts, suggesting a potential role in

bone health. It is plausible that Carasinol B contributes to these observed activities.

Given the lack of specific data for Carasinol B, a logical workflow for investigating its potential

biological activities would involve initial screening for antioxidant and anti-inflammatory effects,

followed by more specific assays based on the activities of related compounds, such as

osteoblast proliferation assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.mdpi.com/1420-3049/13/4/938
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/product/b1247877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis/Isolation

Biological Activity Screening Signaling Pathway Analysis Conclusion

Acid-catalyzed epimerization
of Kobophenol A

HPLC Purification

Isolation from
Caragana sinica

Antioxidant Assays
(e.g., DPPH, ORAC)

Anti-inflammatory Assays
(e.g., NO production in macrophages)

Osteoblast Proliferation
Assay (MTT Assay)

Western Blot / qPCR for
key signaling proteins/genes

Elucidation of
Mechanism of Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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